Cas no 1159978-68-3 (7-Bromo-4-oxo-4H-chromene-3-carbonitrile)

• Product Name: 7-Bromo-4-oxo-4H-chromene-3-carbonitrile
• CAS No: 1159978-68-3
• MF: C₁₀H₄BrNO₂
• MW: 250.048261642456
• CID: 5734342
• PubChem ID: 82047687
• Update Time: 2025-10-31

7-Bromo-4-oxo-4H-chromene-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1159978-68-3
• SCHEMBL19182258
• 7-BROMO-4-OXOCHROMENE-3-CARBONITRILE
• 7-Bromo-4-oxo-4H-chromene-3-carbonitrile

• Inchi： 1S/C10H4BrNO2/c11-7-1-2-8-9(3-7)14-5-6(4-12)10(8)13/h1-3,5H
• InChI Key： HXMFXOOXKLFQLL-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C(C(C#N)=COC=2C=1)=O

Computed Properties

• Exact Mass: 248.94254g/mol
• Monoisotopic Mass: 248.94254g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 50.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones

Additional information on 7-Bromo-4-oxo-4H-chromene-3-carbonitrile

7-Bromo-4-Oxo-4H-Chromene-3-Carbonitrile (CAS No. 1159978-68-3): A Comprehensive Overview

7-Bromo-4-Oxo-4H-Chromene-3-Carbonitrile, also known by its CAS registry number 1159978-68-3, is a highly specialized organic compound with significant potential in various scientific and industrial applications. This compound belongs to the chromene family, which is a class of aromatic heterocyclic compounds characterized by a fused benzene ring and a pyrone ring. The presence of a bromine atom at the 7-position and a cyano group at the 3-position makes this compound unique, with distinct chemical properties and reactivity.

The synthesis of 7-Bromo-4-Oxo-4H-Chromene-3-Carbonitrile typically involves multi-step organic reactions, often utilizing advanced methodologies such as Suzuki coupling or other cross-coupling techniques. Recent advancements in catalytic chemistry have enabled more efficient and selective syntheses of such compounds, reducing production costs and enhancing purity levels. Researchers have also explored green chemistry approaches to minimize environmental impact during the synthesis process.

One of the most promising applications of 7-Bromo-4-Oxo-4H-Chromene-3-Carbonitrile lies in its potential as a precursor for drug development. The compound's structure allows for functionalization at multiple positions, making it an ideal candidate for medicinal chemists to explore its pharmacological properties. Recent studies have highlighted its potential as an anti-inflammatory agent, with promising results in preclinical models.

In addition to its medicinal applications, 7-Bromo-4-Oxo-4H-Chromene-3-Carbonitrile has shown utility in materials science, particularly in the development of advanced materials for optoelectronic devices. Its unique electronic properties make it a candidate for use in organic light-emitting diodes (OLEDs) and other related technologies. Ongoing research is focused on optimizing its photophysical properties to enhance device performance.

The compound's chemical stability and reactivity also make it valuable in various industrial processes, including polymerization reactions and catalytic transformations. Its ability to act as a versatile building block has led to its inclusion in numerous synthetic routes for complex molecules.

From an analytical standpoint, 7-Bromo-4-Oxo-4H-Chromene-3-Carbonitrile can be characterized using a range of spectroscopic techniques such as UV-vis spectroscopy, NMR spectroscopy, and mass spectrometry. These methods provide insights into its molecular structure, purity, and stability under different conditions.

Recent breakthroughs in computational chemistry have enabled detailed modeling of 7-Bromo-4-Oxo-4H-Chromene-3-Carbonitrile's molecular interactions, offering new avenues for understanding its behavior in biological systems and industrial applications. Such computational studies are increasingly complementing experimental work, accelerating the discovery process.

In conclusion, 7-Bromo-4-Oxo-4H-Chromene